Cas no 286370-15-8 (KRN 633)

• Product Name: KRN 633
• CAS No: 286370-15-8
• MF: C₂₀H₂₁ClN₄O₄
• MW: 416.858143568039
• MDL: MFCD14155620
• CID: 828712
• Update Time: 2025-04-19

KRN 633 Chemical and Physical Properties

Names and Identifiers

• KRN 633
• 1-[2-chloro-4-(6,7-dimethoxyquinazolin-4-yl)oxyphenyl]-3-propylurea
• 1-(2-chloro-4-(6,7-dimethoxyquinazolin-4-yloxy)phenyl)-3-propylurea
• KRN633,KRN-633,KRN 633
• N-{2-chloro-4-[(6,7-dimethoxy-4-quinazolinyl)oxy]phenyl}-N'-propylurea
• VEGF Receptor Tyrosine Kinase Inhibitor III,KRN633
• KRN-633
• N-[2-Chloro-4-[(6,7-dimethoxy-4-quinazolinyl)oxy]phenyl]-N′-propyl-urea
• N-[2-Chloro-4-[(6,7-dimethoxy-4-quinazolinyl)oxy]phenyl]-N'-propylurea
• KRN633
• K00589a
• VEGF receptor tyrosine kinase inhibitor III
• E1V875I8DX
• 1-{2-chloro-4-[(6,7-dimethoxyquinazolin-4-yl)oxy]phenyl}-3-propylurea
• AK174947
• N-(2-chloro-4-((6,7-dimethoxy-4-quinazolinyl)oxy)phenyl)-N'-propylurea
• 1-(2-chloro-4-((6,7-dimethoxyquinazolin-4-yl)oxy)phenyl)-3-propylurea
• Urea, N-(2-chl

• MDL： MFCD14155620
• Inchi： 1S/C20H21ClN4O4/c1-4-7-22-20(26)25-15-6-5-12(8-14(15)21)29-19-13-9-17(27-2)18(28-3)10-16(13)23-11-24-19/h5-6,8-11H,4,7H2,1-3H3,(H2,22,25,26)
• InChI Key： VPBYZLCHOKSGRX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(NCCC)=O)OC1=C2C=C(C(=CC2=NC=N1)OC)OC

Computed Properties

• Exact Mass: 416.12500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 529
• Topological Polar Surface Area: 94.6

Experimental Properties

• Density: 1.321
• Boiling Point: 545.6±50.0°C at 760 mmHg
• Solubility: DMSO: soluble3mg/mL, clear (warmed)
• PSA: 98.09000
• LogP: 4.90160

KRN 633 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class
• Other Chemical Reagents